![molecular formula C11H10FN3O2 B1450887 methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate CAS No. 121716-19-6](/img/structure/B1450887.png)
methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate
Overview
Description
Methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate, or 4-fluorophenylpyrazole-5-carboxylic acid methyl ester, is a synthetic compound used in scientific research for a variety of purposes. It is a white crystal powder that is soluble in organic solvents, such as ethanol and methanol. This compound has a melting point of around 100°C and a boiling point of around 200°C. It has a molecular weight of 261.3 g/mol and a molecular formula of C13H12FN3O2.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Heterocyclic Compound Development
Research highlights the significance of pyrazole derivatives, like the compound of interest, as crucial scaffolds in the synthesis of various heterocyclic compounds. These compounds are instrumental in developing new drugs and materials due to their diverse biological activities and functional properties. Studies have focused on innovative synthetic methods and the biological applications of these derivatives, including their role in anticancer, anti-inflammatory, and antimicrobial activities (Gomaa & Ali, 2020).
Pharmacological Potential
Anticancer Agents
The Knoevenagel condensation reaction, utilized in synthesizing various pharmacophores, underscores the potential of pyrazole derivatives in developing novel anticancer agents. These derivatives exhibit significant activity across a range of targets, including DNA, microtubules, and various enzymes and receptors, highlighting their therapeutic potential (Tokala, Bora, & Shankaraiah, 2022).
Chemical Analysis and Environmental Applications
Chemosensors
Research into 4-methyl-2,6-diformylphenol derivatives, which share structural similarities with the compound , demonstrates their utility in developing chemosensors for detecting metal ions, anions, and neutral molecules. This application is crucial for environmental monitoring, food safety, and medical diagnostics, showcasing the versatility of pyrazole derivatives in analytical chemistry (Roy, 2021).
Biopolymer Research
Xylan Derivatives
The modification of xylan, a natural polymer, through chemical reactions involving heterocyclic compounds similar to methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate, reveals the application potential of these compounds in creating new materials. Such modifications can lead to the development of biopolymers with specific, desirable properties, useful in various industries including pharmaceuticals, food, and materials science (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).
Mechanism of Action
Target of Action
The primary target of the compound methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate is the Mitogen-activated protein kinase 14 . This kinase plays a crucial role in cellular processes such as inflammation, cell growth, and apoptosis .
Mode of Action
It is known to interact with its target, the mitogen-activated protein kinase 14 . The interaction between the compound and its target may result in changes in the kinase’s activity, potentially influencing various cellular processes .
Biochemical Pathways
Given its target, it is likely that the compound influences pathways related to inflammation, cell growth, and apoptosis . The downstream effects of these pathways could include changes in cellular behavior and responses to external stimuli .
Pharmacokinetics
These properties would significantly impact the bioavailability of the compound, determining how much of the compound reaches its target and how long it remains active in the body .
Result of Action
Given its target, it is likely that the compound influences cellular processes such as inflammation, cell growth, and apoptosis . These effects could potentially result in changes in cellular behavior and responses to external stimuli .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules could potentially affect how the compound interacts with its target and how it is metabolized in the body .
Properties
IUPAC Name |
methyl 5-amino-1-(4-fluorophenyl)pyrazole-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10FN3O2/c1-17-11(16)9-6-14-15(10(9)13)8-4-2-7(12)3-5-8/h2-6H,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCFPSWPMBRSTOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N(N=C1)C2=CC=C(C=C2)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10FN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301188357 | |
Record name | Methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301188357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
121716-19-6 | |
Record name | Methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=121716-19-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-amino-1-(4-fluorophenyl)-1H-pyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301188357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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